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Compound of Interest

Compound Name: Dibutylamine

Cat. No.: B089481

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of dibutylamine, detailed experimental methodologies for determining its boiling
and melting points, and a summary of its applications relevant to research and development.

Physicochemical Properties of Dibutylamine

Dibutylamine, also known as di-n-butylamine, is a secondary amine with the chemical formula
(CH3CH2CH2CHz2)2NH. It is a colorless to yellow liquid with a characteristic amine-like or fishy
odor.[1] The following table summarizes its key physical and chemical properties.
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Property Value Reference
Molecular Formula CsHioN [2]
Molecular Weight 129.24 g/mol [2][3]
Boiling Point 159 °C to 161 °C at 760 mmHg  [4][5][6]
Melting Point -62 °C t0 -61.9 °C [11[415]16]
Density 0.767 g/mL at 25 °C [5][6]

Vapor Pressure

1.9 mmHg at 20 °C

[5]

Flash Point

40.5 °C (closed cup)

[5]

Autoignition Temperature

260 °C

[4]16]

Solubility in Water

3.8 g/L at 20 °C

[5]

Refractive Index

1.417 at 20 °C

[5]

CAS Number

111-92-2

[417]

Experimental Protocols for Boiling and Melting
Point Determination

Accurate determination of boiling and melting points is crucial for the characterization and

purity assessment of chemical compounds. Standardized methods from pharmacopeias and

standards organizations provide reliable protocols.

2.1. Melting Point Determination (Capillary Method)

The capillary method is a widely accepted technique for determining the melting point of a solid

crystalline substance.[8] The United States Pharmacopeia (USP) chapter <741> provides

detailed procedures.[4][9]

Principle: A small, finely powdered sample is packed into a capillary tube and heated at a

controlled rate. The temperature at which the substance transitions from a solid to a liquid is

observed and recorded as the melting range.
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Apparatus:

e Melting point apparatus with a heating block or oil bath

o Calibrated thermometer or temperature sensor

o Glass capillary tubes (typically 0.8-1.2 mm internal diameter)[4][9]

Procedure (summary of USP <741> Class la):

o Sample Preparation: The sample must be completely dry and finely powdered.

o Capillary Tube Filling: A small amount of the powdered sample is introduced into a capillary
tube and packed to a height of 2.5-3.5 mm.[9]

o Heating: The capillary tube is placed in the heating block of the apparatus. The temperature
is raised at a constant, slow rate (e.g., 1 °C/minute) near the expected melting point.[9]

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first droplet of liquid appears is recorded as the beginning of the melting range. The
temperature at which the last solid particle melts is recorded as the end of the melting range.

« Purity Indication: A narrow melting range is indicative of a pure compound, while a broad and
depressed melting range suggests the presence of impurities.[6]

2.2. Boiling Point Determination (Micro-Reflux Method)

For liquid samples, the boiling point can be determined using a micro-reflux method, which is
suitable for small sample volumes.

Principle: The liquid is heated to its boiling point, and the temperature of the vapor in
equilibrium with the refluxing liquid is measured.

Apparatus:
o Heating block or oil bath

e Small test tube or vial
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o Calibrated thermometer or temperature sensor
¢ Boiling chips or a small stir bar to ensure smooth boiling
Procedure:

o Sample Preparation: Place a small volume (e.g., 0.5 mL) of the liquid sample into a test tube
with a boiling chip or stir bar.

o Apparatus Setup: Clamp the test tube in the heating block. Position the thermometer so that
the bulb is just above the surface of the liquid.

e Heating: Heat the sample gently. As the liquid boils, a ring of condensing vapor will be visible
on the walls of the test tube. Adjust the thermometer so that the bulb is at the level of this
reflux ring.

o Measurement: The stable temperature reading on the thermometer at the reflux ring
corresponds to the boiling point of the liquid. It is important to record the atmospheric
pressure at the time of measurement, as boiling point is pressure-dependent.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the determination of the physical
properties of a chemical substance.
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Caption: A flowchart illustrating the key steps in determining the melting and boiling points of a
chemical substance.

Applications of Dibutylamine in Research and
Development

Dibutylamine is a versatile chemical intermediate with a wide range of applications in various
industries, including pharmaceuticals and agrochemicals.[7][10] Its utility in a research and
drug development context primarily stems from its role as a building block and catalyst in
organic synthesis.

» Pharmaceutical Intermediate: Dibutylamine is used in the synthesis of various active
pharmaceutical ingredients (APIs).[3] It can serve as a precursor for more complex
molecules and is used in the production of compounds with potential therapeutic activity.[6]

o Solubilizing Agent: In pharmaceutical formulations, it can be used to enhance the solubility of
poorly soluble active ingredients, thereby improving their bioavailability.[3]

» Corrosion Inhibitor: Its properties as a corrosion inhibitor make it useful in protecting metallic
equipment and in various industrial processes.[1][4][10]

» Rubber Vulcanization Accelerator: It is a key component in the synthesis of accelerators
used in the rubber industry, such as dithiocarbamates.[4][7]

o Catalyst: Dibutylamine can act as an efficient organocatalyst in various chemical reactions,
including the synthesis of pharmacologically relevant heterocyclic compounds like
pyranopyrimidine derivatives.[6]

o Synthesis of Fine Chemicals: It is a crucial intermediate in the production of emulsifiers,
dyes, pesticides, and other fine chemicals.[4][8][10]

Visualization of Dibutylamine Applications

The following diagram provides a summary of the major application areas for dibutylamine.
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Key Application Areas of Dibutylamine
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Caption: A diagram illustrating the diverse applications of dibutylamine in various sectors.

In summary, dibutylamine is a commercially significant chemical with well-defined physical
properties. Its primary role in the context of research and drug development is that of a
versatile synthetic intermediate and catalyst. The standardized protocols for determining its
physical constants, such as boiling and melting points, are essential for its quality control and
characterization in any research or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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